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Compound of Interest

Compound Name: tert-Amylamine

Cat. No.: B128125 Get Quote

An In-depth Technical Guide to the Handling and Storage of tert-Amylamine

Introduction
tert-Amylamine (also known as 1,1-Dimethylpropylamine or tert-Pentylamine) is a primary

aliphatic amine used in various chemical syntheses.[1][2] Due to its hazardous properties,

including high flammability, acute toxicity, and corrosivity, strict adherence to safety protocols is

imperative for researchers, scientists, and drug development professionals. This guide provides

a comprehensive overview of the essential precautions for the safe handling, storage, and

disposal of tert-Amylamine, based on current safety data.

Physicochemical and Safety Data
A thorough understanding of the properties of tert-Amylamine is fundamental to its safe

management in a laboratory setting. Key quantitative data are summarized below.

Table 1: Physicochemical Properties of tert-Amylamine
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Property Value Reference(s)

CAS Number 594-39-8 [1][2][3][4][5]

Molecular Formula C₅H₁₃N [1][3][5]

Molecular Weight 87.16 g/mol [1][3][5]

Appearance
Colorless to almost colorless

clear liquid
[2]

Boiling Point 77 °C (at 760 mmHg) [1][3][4][6][7]

Density 0.746 g/mL at 25 °C [1][3][4][6][7]

Flash Point -1 °C (30.2 °F) - closed cup [1][3][4][6][8]

Refractive Index n20/D 1.3996 [1][3][4][6][7]

Water Solubility Soluble [1][6]

pKa 10.85 at 19 °C [1][6]

Hazard Identification and Classification
tert-Amylamine is classified as a hazardous substance requiring careful management. The

signal word for this chemical is "Danger".[3][4][8]

Table 2: GHS Hazard Classification for tert-Amylamine
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Hazard Class GHS Code Description Reference(s)

Flammable Liquids H225
Highly flammable

liquid and vapor
[2][4][8]

Acute Toxicity, Oral H301 Toxic if swallowed [3][4][8]

Skin

Corrosion/Irritation
H314

Causes severe skin

burns and eye

damage

[2][3][4][8]

Acute Toxicity, Dermal H312
Harmful in contact

with skin
[8][9]

Acute Toxicity,

Inhalation
H332 Harmful if inhaled [8][9]

Safe Handling and Personal Protective Equipment
(PPE)
Safe handling practices are critical to minimize exposure and prevent accidents. All work with

tert-Amylamine should be conducted in a certified chemical fume hood.[10]

Engineering Controls
Ventilation: Use only in well-ventilated areas, such as a chemical fume hood, to prevent the

buildup of flammable or toxic vapors.[9][11][12] Ensure that eyewash stations and safety

showers are located close to the workstation.[9]

Ignition Sources: Keep away from open flames, hot surfaces, sparks, and other sources of

ignition.[8][13] Use explosion-proof electrical, ventilating, and lighting equipment.[9]

Static Discharge: Take precautionary measures against static discharge.[2] Use only non-

sparking tools and ensure containers are properly grounded and bonded during transfer.[2]

[13]

Personal Protective Equipment (PPE)
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A comprehensive PPE strategy is crucial for personnel safety.[10] The selection of appropriate

PPE should be guided by a thorough risk assessment.

Risk Assessment

Required PPE

Action

Start: Handling tert-Amylamine

Baseline PPE:
- Nitrile Gloves (Inner)

- Butyl/Neoprene Gloves (Outer)
- Flame-Resistant Lab Coat

- Closed-toe Shoes

Potential for Splash?

Adequate Ventilation
(Fume Hood)?

No

Add:
- Chemical Splash Goggles

- Face Shield

Yes

Add:
- NIOSH-approved Respirator

(type ABEK filter)

No

Proceed with Work

Yes

Click to download full resolution via product page

Caption: PPE selection workflow for handling tert-Amylamine.

Table 3: Personal Protective Equipment (PPE) for tert-
Amylamine
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Category Specification Rationale Reference(s)

Eye/Face Protection

Chemical splash

goggles meeting

EN166 or OSHA 29

CFR 1910.133

standards. A face

shield is required

when there is a

significant risk of

splashes.

Protects against

severe eye damage

from splashes of the

corrosive material.

[3]

Hand Protection

Double gloving is

recommended. Inner

glove: Nitrile rubber.

Outer glove: Butyl

rubber or Neoprene

for extended

protection. Change

gloves immediately

upon contamination.

Provides robust

protection against a

corrosive primary

amine.

[3][4][10][11]

Skin/Body Protection

Flame-resistant lab

coat or 100% cotton

lab coat worn over

personal clothing.

Chemical-resistant

apron and sleeves for

larger quantities.

Wear closed-toe

shoes and long pants.

Protects skin from

splashes and contact

with the corrosive and

flammable substance.

[10][11][12]

Respiratory Protection All work should be

conducted in a

chemical fume hood.

If engineering controls

are insufficient, use a

NIOSH-approved

respirator with a

Prevents inhalation of

harmful vapors.

[3][10][11]
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suitable filter (e.g.,

type ABEK EN14387).

Storage and Incompatibility
Proper storage is essential to maintain chemical stability and prevent hazardous reactions.

Storage Conditions
Store in a cool, dry, and well-ventilated place.[2][8]

Keep containers tightly closed when not in use.[2][8][13]

Store in a designated flammables area, away from heat and sources of ignition.[1][6][9][13]

Store locked up.[2][8]

Do not store flammable liquids in unapproved, standard refrigerators or freezers.[12]

Incompatible Materials
Avoid contact with strong acids and oxidizing agents.[14]

Keep away from copper, aluminum, and their alloys.[14]

Storage Conditions Store Separately From

Flammable Liquid
Storage Cabinet

Cool & Dry Well-Ventilated Tightly Closed Container Away from Heat/Ignition Strong Acids

Keep Away

Oxidizing Agents

Keep Away

Copper & Aluminum

Keep Away

tert-Amylamine
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Click to download full resolution via product page

Caption: Chemical storage protocol for tert-Amylamine.

Emergency Procedures
Establish clear protocols for spills, fires, and exposure incidents.

Spill Response
In the event of a spill, immediate and appropriate action is required to prevent escalation.
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Spill Occurs

Evacuate Area &
Alert Others

Don Appropriate PPE
(incl. Respirator)

Remove All
Ignition Sources

Contain Spill with
Inert Absorbent Material

(Sand, Vermiculite)

Collect Absorbed Material
using Non-Sparking Tools

Place in Sealed, Labeled
Hazardous Waste Container

Clean Spill Area

Spill Secured

Click to download full resolution via product page

Caption: Step-by-step workflow for responding to a tert-Amylamine spill.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 13 Tech Support

https://www.benchchem.com/product/b128125?utm_src=pdf-body-img
https://www.benchchem.com/product/b128125?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b128125?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Protocol: Emergency Spill Response and Cleanup
Evacuate and Alert: Immediately evacuate the spill area and alert nearby personnel.

Control Ignition Sources: Remove all sources of ignition from the area.

Ventilate: Ensure the area is well-ventilated.

Don PPE: Wear the appropriate PPE as outlined in Table 3, including respiratory protection.

Containment: Soak up the spill with an inert, non-combustible absorbent material such as

sand, silica gel, or vermiculite.[9]

Collection: Using spark-proof tools, collect the absorbed material and place it into a suitable,

closed, and labeled container for disposal.

Decontamination: Clean the spill area thoroughly.

Disposal: Dispose of the waste in accordance with local, regional, and national hazardous

waste regulations.

Fire-Fighting Measures
In case of fire, use appropriate extinguishing media and protective equipment.

Table 4: Fire-Fighting Measures for tert-Amylamine
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Category Information Reference(s)

Suitable Extinguishing Media

Carbon dioxide (CO₂), dry

chemical powder, or alcohol-

resistant foam.

[15]

Unsuitable Extinguishing

Media

Do not use a heavy stream of

water as it may spread the fire.

Hazardous Combustion

Products

Carbon monoxide (CO),

Carbon dioxide (CO₂),

Nitrogen oxides (NOx).

Protective Equipment

Firefighters should wear self-

contained breathing apparatus

(SCBA) and full protective

gear.

First Aid Measures
Immediate medical attention is required for any exposure.[11][15]

Protocol: First Aid Administration for Exposure
The following table outlines the detailed first aid protocols for various exposure routes.

Table 5: First Aid Measures for tert-Amylamine
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Exposure Route First Aid Protocol Reference(s)

Inhalation

1. Remove the person to fresh

air and keep them at rest in a

position comfortable for

breathing. 2. If breathing is

difficult, administer oxygen. If

not breathing, give artificial

respiration. 3. Immediately call

a POISON CENTER or doctor.

[2][9][11][15]

Skin Contact

1. Immediately take off all

contaminated clothing. 2.

Rinse skin with plenty of

water/shower for at least 15

minutes. 3. Immediately call a

POISON CENTER or doctor. 4.

Wash contaminated clothing

before reuse.

[2][8][11][15]

Eye Contact

1. Rinse cautiously with water

for several minutes. 2. Remove

contact lenses, if present and

easy to do. Continue rinsing

for at least 15 minutes. 3.

Immediately call a POISON

CENTER or doctor.

[2][8][11][15]

Ingestion

1. Rinse mouth with water. 2.

Do NOT induce vomiting. 3.

Immediately call a POISON

CENTER or doctor. Ingestion

can cause severe damage and

danger of perforation.

[2][8][11][15]

Disposal Considerations
Chemical waste must be handled and disposed of as hazardous waste. Waste generators must

consult local, regional, and national hazardous waste regulations to ensure complete and
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accurate classification and disposal. Dispose of contents and container to an approved waste

disposal plant.[2]

Transport Information
tert-Amylamine is regulated for transport due to its hazardous nature.

Table 6: Transportation Details for tert-Amylamine
Regulatio
n

UN
Number

Proper
Shipping
Name

Hazard
Class

Subsidiar
y Hazard
Class

Packing
Group

Referenc
e(s)

DOT UN1106
AMYLAMI

NES
3 8 II

IATA UN1106
AMYLAMI

NE
3 8 II

IMDG/IMO UN1106
AMYLAMI

NE
3 8 II

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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